Cas no 2229165-92-6 (1-3-chloro-4-(trifluoromethyl)phenyl-2-fluoroethan-1-ol)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenyl-2-fluoroethan-1-ol
• CAS No: 2229165-92-6
• MF: C₉H₇ClF₄O
• MW: 242.597895860672
• CID: 5926362
• PubChem ID: 165629761
• Update Time: 2023-12-26

1-3-chloro-4-(trifluoromethyl)phenyl-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-α-(fluoromethyl)-4-(trifluoromethyl)benzenemethanol
• 1-3-chloro-4-(trifluoromethyl)phenyl-2-fluoroethan-1-ol
• 2229165-92-6
• EN300-1941114
• 1-[3-chloro-4-(trifluoromethyl)phenyl]-2-fluoroethan-1-ol

• Inchi： 1S/C9H7ClF4O/c10-7-3-5(8(15)4-11)1-2-6(7)9(12,13)14/h1-3,8,15H,4H2
• InChI Key： WYGFVRKJQKNQBK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=C(C=1)Cl)C(F)(F)F)(O)CF

Computed Properties

• Exact Mass: 242.0121552g/mol
• Monoisotopic Mass: 242.0121552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų